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Compound of Interest

Dichloronickel;1,2-
Compound Name: _
dimethoxyethane

cat. No.: B1356937

An In-depth Technical Guide to Dichloronickel;1,2-dimethoxyethane (CAS: 29046-78-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichloronickel;1,2-dimethoxyethane, also known as NiCl2(dme) or Nickel(Il) chloride
ethylene glycol dimethyl ether complex, is a versatile and widely utilized reagent in modern
organic and organometallic chemistry.[1] Its primary application lies in its role as a catalyst or
precatalyst for a variety of cross-coupling reactions, which are fundamental transformations in
the synthesis of complex organic molecules, including pharmaceuticals and materials science
precursors.[1] This guide provides a comprehensive overview of the properties, synthesis,
handling, and applications of this important nickel complex.

Core Properties

Dichloronickel;1,2-dimethoxyethane is a light yellow to orange powder or crystalline solid.[1]
It is notably sensitive to moisture and should be handled under an inert atmosphere.[1] The
compound exhibits high thermal stability, with a decomposition temperature reported to be
above 300°C.[1]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of Dichloronickel;1,2-
dimethoxyethane is presented in Table 1.

Property Value Reference
CAS Number 29046-78-4 [11[2]
Molecular Formula C4H10CI2NiO2 [1][2]
Molecular Weight 219.72 g/mol [11[2]

Light yellow to orange
Appearance ] ) [1]
powder/crystalline solid

Melting Point >300 °C [1]

Soluble in polar aprotic
Solubility solvents (e.g., THF, DMF, [1]

acetonitrile). Reacts with water.

Sensitivity Moisture sensitive [1]

Thermal Stability Decomposes above 300°C [1]

Spectral Data

Detailed spectral data for Dichloronickel;1,2-dimethoxyethane is not readily available in
comprehensive public databases. However, infrared (IR) spectroscopy is a key technique for
confirming the coordination of the 1,2-dimethoxyethane ligand to the nickel center,
characterized by shifts in the C-O stretching frequencies upon complexation.[1]

UV-Vis spectroscopic studies of nickel(ll) chloride in various solvents show characteristic
absorption bands. For instance, in dimethyl sulfoxide (DMSO), NiCl2 exhibits an absorption
maximum.[3] In aqueous solutions, NiCl2 shows absorption peaks at approximately 396 nm.[4]

Synthesis and Handling
Synthesis Workflow

The synthesis of Dichloronickel;1,2-dimethoxyethane is typically achieved through a two-
step process starting from nickel(ll) chloride hexahydrate. The general workflow is depicted in
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the diagram below.

Synthesis Workflow for NiCl2(dme)

q Step 1 Reflux with Trimethylorthoformate . Step 2 Reflux with 1,2-Dimethoxyethane . Yellow Powder of
NiCI2-6H20 in Methanol (approx. 16h) Green Gel Intermediate (approx. 16h) Precipitation NiCI2(dme)

Generalized Ni-Catalyzed Cross-Coupling Cycle

Oxidative
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.smolecule.com/products/s788037
https://pubchem.ncbi.nlm.nih.gov/compound/15773433
https://pubchem.ncbi.nlm.nih.gov/compound/15773433
https://www.researchgate.net/figure/Absorption-spectra-of-NiCl2-in-DMSO-1-and-DESO-2-mNiCl2410molkg_fig3_336660942
https://www.cetjournal.it/cet/23/99/022.pdf
https://www.benchchem.com/product/b1356937#dichloronickel-1-2-dimethoxyethane-cas-number-29046-78-4-properties
https://www.benchchem.com/product/b1356937#dichloronickel-1-2-dimethoxyethane-cas-number-29046-78-4-properties
https://www.benchchem.com/product/b1356937#dichloronickel-1-2-dimethoxyethane-cas-number-29046-78-4-properties
https://www.benchchem.com/product/b1356937#dichloronickel-1-2-dimethoxyethane-cas-number-29046-78-4-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1356937?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

